Cas no 111013-40-2 (Iodomethyl 2-methylbutanoate)

• Product Name: Iodomethyl 2-methylbutanoate
• CAS No: 111013-40-2
• MF: C₆H₁₁IO₂
• MW: 242.054814577103
• CID: 2884307
• Update Time: 2023-08-10

Iodomethyl 2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• iodomethyl 2-methylbutanoate
• Iodomethyl 2-methylbutanoate

• Inchi： 1S/C6H11IO2/c1-3-5(2)6(8)9-4-7/h5H,3-4H2,1-2H3
• InChI Key： NHWHWYWGZWDWFU-UHFFFAOYSA-N
• SMILES： ICOC(C(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3